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Compound of Interest

Compound Name: TCO-PEG3-oxyamine

Cat. No.: B12426686

In-Depth Technical Guide to TCO-PEG3-
oxyamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional linker, TCO-PEG3-
oxyamine, a valuable tool in the field of bioconjugation and drug development. It details the
physicochemical properties, applications, and relevant experimental considerations for its use.

Core Properties of TCO-PEG3-oxyamine

TCO-PEG3-oxyamine is a versatile chemical linker that features two distinct reactive moieties:
a trans-cyclooctene (TCO) group and an oxyamine group, separated by a hydrophilic
polyethylene glycol (PEG) spacer. This heterobifunctional architecture allows for sequential or
orthogonal conjugation of different molecules, making it a powerful reagent for creating
complex biomolecular constructs.
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Property Value Source(s)
Molecular Formula C19H35N307 [1112][3]
Molecular Weight 417.50 g/mol [1][3]
Appearance Colorless oil

Soluble in DCM, THF,

Solubilit
y acetonitrile, DMF, and DMSO

Storage Conditions -20°C, protect from light

Note: A discrepancy in the molecular formula and weight has been observed from one supplier.
The values presented here are corroborated by multiple sources.

Key Applications in Bioconjugation

The unique structure of TCO-PEG3-oxyamine enables a range of applications in biomedical
research and drug development, primarily centered around the specific reactivity of its terminal
functional groups.

e Antibody-Drug Conjugates (ADCs): TCO-PEG3-oxyamine can be used to link cytotoxic
drugs to antibodies. The oxyamine can react with an aldehyde or ketone on the drug, while
the TCO group can be conjugated to a tetrazine-modified antibody.

 PROTACS: This linker is employed in the synthesis of Proteolysis Targeting Chimeras
(PROTACS), which are designed to bring a target protein and an E3 ubiquitin ligase into
proximity to induce degradation of the target protein.

» Fluorescent Labeling and Imaging: Fluorophores can be attached to biomolecules of interest
for imaging studies. For instance, a fluorescent probe with an aldehyde group can be reacted
with the oxyamine, and the TCO group can then be used to attach the probe to a tetrazine-
modified protein or cell.

» Surface Immobilization: Biomolecules can be tethered to surfaces for applications such as
biosensors and microarrays.

The reactivity of the two functional groups is distinct and can be controlled orthogonally:
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o TCO-Tetrazine Ligation: The TCO group reacts with a tetrazine via an inverse-electron-
demand Diels-Alder (iIEDDA) cycloaddition. This "click chemistry" reaction is known for its
extremely fast kinetics and high specificity, proceeding rapidly in aqueous buffers without the
need for a catalyst.

o Oxyamine-Carbonyl Ligation: The oxyamine group (-ONH2) reacts with an aldehyde or
ketone to form a stable oxime linkage. This reaction is also highly specific and efficient under
mild acidic conditions.

Experimental Protocols

The following are generalized protocols for utilizing TCO-PEG3-oxyamine in a two-step
conjugation process. The specific reaction conditions, such as concentration, temperature, and
reaction time, may require optimization depending on the specific biomolecules and reagents
being used.

Protocol 1: Two-Step Protein-Small Molecule
Conjugation

This protocol describes the conjugation of a small molecule containing an aldehyde or ketone
to TCO-PEG3-oxyamine, followed by the conjugation of the resulting complex to a tetrazine-
modified protein.

Materials:

TCO-PEG3-oxyamine

o Aldehyde or ketone-containing small molecule

» Tetrazine-modified protein

e Anhydrous DMSO or DMF

o Phosphate-buffered saline (PBS), pH 7.4
 Aniline (as a catalyst for oxime ligation, optional)

e Size-exclusion chromatography (SEC) column for purification
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Procedure:

Step 1: Oxime Ligation a. Dissolve the aldehyde or ketone-containing small molecule and a
1.2-fold molar excess of TCO-PEG3-oxyamine in anhydrous DMSO or DMF. b. (Optional)
Add aniline to a final concentration of 10-20 mM to catalyze the reaction. c. Incubate the
reaction mixture for 2-4 hours at room temperature. d. Monitor the reaction progress by LC-
MS or TLC. e. Purify the TCO-PEG3-small molecule conjugate by reverse-phase HPLC.

Step 2: TCO-Tetrazine Ligation a. Dissolve the purified TCO-PEG3-small molecule conjugate
in an aqueous buffer compatible with the protein (e.g., PBS, pH 7.4). b. Add the tetrazine-
modified protein to the solution of the TCO-PEG3-small molecule conjugate at a molar ratio
of 1:1.5 (protein:conjugate). c. Incubate the reaction for 30-60 minutes at room temperature.
d. Purify the final protein-small molecule conjugate using a size-exclusion chromatography
column to remove excess unconjugated small molecule complex.

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams have been generated using
the DOT language.
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Caption: A diagram illustrating the two-step bioconjugation workflow using TCO-PEG3-
oxyamine.
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Logical Relationship of TCO-PEG3-oxyamine Reactions

TCO-PEG3-oxyamine
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Inverse-Electron-Demand
Diels-Alder

Caption: A diagram showing the orthogonal reactivity of the TCO and oxyamine groups of TCO-
PEG3-oxyamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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